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Introduction
Systemic Acquired Resistance (SAR) is a crucial plant defense mechanism that provides long-

lasting, broad-spectrum immunity to secondary infections throughout the plant. A key signaling

molecule in the orchestration of SAR is N-hydroxypipecolic acid (NHP), a lysine-derived

metabolite. Upon local pathogen infection, NHP is synthesized and transported systemically,

where it primes distal tissues for a more robust and rapid defense response. This technical

guide provides a comprehensive overview of the NHP signaling pathway, quantitative data on

its effects, detailed experimental protocols, and visual representations of the core concepts.

The NHP Biosynthesis and Signaling Pathway
NHP is synthesized from L-lysine through a three-step enzymatic pathway primarily occurring

in the chloroplast and cytosol.[1][2][3] Pathogen recognition triggers the expression of genes

encoding the biosynthetic enzymes ALD1, SARD4, and FMO1.[2][4] NHP then moves

systemically to prime distal leaves.[5][6]

The signaling cascade initiated by NHP is intricately linked with the salicylic acid (SA) pathway.

NHP accumulation in distal tissues leads to the induction of SA biosynthesis and signaling,
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creating a positive feedback loop that amplifies the defense response.[2][7][8] This process is

dependent on the transcriptional co-activator NON-EXPRESSOR OF PR GENES 1 (NPR1)

and TGA transcription factors.[7][9][10] Recent evidence also points to the involvement of

reactive oxygen species (ROS) and extracellular NAD(P) in NHP-mediated SAR.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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